molecular formula C18H26N2O2 B8590314 Benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate

Benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate

Cat. No.: B8590314
M. Wt: 302.4 g/mol
InChI Key: UIGHLYAOUVDHOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate is a useful research compound. Its molecular formula is C18H26N2O2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H26N2O2

Molecular Weight

302.4 g/mol

IUPAC Name

benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate

InChI

InChI=1S/C18H26N2O2/c19-16-6-8-18(9-7-16)10-12-20(13-11-18)17(21)22-14-15-4-2-1-3-5-15/h1-5,16H,6-14,19H2

InChI Key

UIGHLYAOUVDHOA-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1N)CCN(CC2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate (230 mg) was dissolved in methanol (4.5 mL) and methylene chloride (1.5 mL), and ammonium acetate (1.47 g) was added thereto, followed by stirring at room temperature for 10 minutes. Subsequently, sodium triacetoxyborohydride (323 mg) was added thereto, followed by stirring at room temperature overnight. To the reaction solution was added saturated aqueous sodium bicarbonate, followed by extraction with chloroform. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to obtain benzyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate (255 mg).
Quantity
230 mg
Type
reactant
Reaction Step One
Quantity
4.5 mL
Type
solvent
Reaction Step One
Quantity
323 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.47 g
Type
reactant
Reaction Step Four
Quantity
1.5 mL
Type
solvent
Reaction Step Four

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